3-Chloro-6-(naphthalen-2-yl)pyridazine
Overview
Description
3-Chloro-6-(naphthalen-2-yl)pyridazine, also known as CNP, is an organic compound that is used in various scientific research applications. It is a heterocyclic compound, containing both a nitrogen and a chlorine atom. CNP has a wide range of properties that make it a useful compound for various research applications. CNP is known for its stability and solubility in water, making it an ideal compound for research experiments. Additionally, CNP is a versatile compound with a wide range of applications due to its unique properties.
Scientific Research Applications
Pharmaceutical Research
This compound is used as a reactant in the synthesis of biologically and pharmacologically active molecules. Its derivatives have been explored for their potential as selective inhibitors of enzymes like cGMP phosphodiesterase, which are important in the prevention of complications in diabetes .
Material Science
In material science, pyridazine derivatives are investigated for their optical properties. They can be used in the development of new materials with specific light absorption or emission characteristics .
Catalysis
Pyridazine rings serve as ligands in catalysis, aiding in various chemical reactions due to their unique structural and electronic properties .
Drug Discovery
As part of drug discovery programs, small molecules like 3-Chloro-6-(naphthalen-2-yl)pyridazine are crucial. They are used to identify and optimize new drug candidates with desired biological activities.
Optoelectronics
Derivatives of pyridazine are valuable materials in optoelectronics, contributing to the development of devices that detect or control light .
Agriculture
In agriculture, pyridazine compounds can be used to synthesize chemicals that protect crops from pests or diseases .
Medicinal Chemistry
This compound’s derivatives are considered ‘privileged structures’ in medicinal chemistry, often used as core scaffolds in drug design due to their favorable properties .
Molecular Recognition
The unique physicochemical properties of the pyridazine ring make it an attractive heterocycle for molecular recognition processes, which are fundamental in drug design .
properties
IUPAC Name |
3-chloro-6-naphthalen-2-ylpyridazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClN2/c15-14-8-7-13(16-17-14)12-6-5-10-3-1-2-4-11(10)9-12/h1-9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVWAJXKVBFQKQG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C3=NN=C(C=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-6-(naphthalen-2-yl)pyridazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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